Cas no 1016758-77-2 (3-[(oxolan-2-yl)methoxy]propanethioamide)

3-[(Oxolan-2-yl)methoxy]propanethioamide is a sulfur-containing organic compound featuring a tetrahydrofuran (oxolane) moiety linked via a methoxypropyl spacer to a thioamide functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and thiol-based derivatives. The thioamide group offers versatile coordination and nucleophilic properties, while the oxolane ring enhances solubility and stability in various solvents. Its balanced lipophilicity and functional group compatibility make it suitable for applications in medicinal chemistry, agrochemical research, and material science. The compound’s well-defined reactivity profile allows for selective modifications, facilitating its use in complex molecular architectures.
3-[(oxolan-2-yl)methoxy]propanethioamide structure
1016758-77-2 structure
Product Name:3-[(oxolan-2-yl)methoxy]propanethioamide
CAS No:1016758-77-2
MF:C8H15NO2S
MW:189.27520108223
MDL:MFCD09932760
CID:5165892
Update Time:2026-03-04

3-[(oxolan-2-yl)methoxy]propanethioamide Chemical and Physical Properties

Names and Identifiers

    • Propanethioamide, 3-[(tetrahydro-2-furanyl)methoxy]-
    • 3-[(oxolan-2-yl)methoxy]propanethioamide
    • MDL: MFCD09932760
    • Inchi: 1S/C8H15NO2S/c9-8(12)3-5-10-6-7-2-1-4-11-7/h7H,1-6H2,(H2,9,12)
    • InChI Key: NOGWELOBZZAETQ-UHFFFAOYSA-N
    • SMILES: C(N)(=S)CCOCC1CCCO1

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Additional information on 3-[(oxolan-2-yl)methoxy]propanethioamide

Introduction to 3-[(oxolan-2-yl)methoxy]propanethioamide (CAS No. 1016758-77-2)

3-[(oxolan-2-yl)methoxy]propanethioamide, also known by its CAS number 1016758-77-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thioamide group and an oxolanyl methoxy substituent. The combination of these functional groups imparts specific properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-[(oxolan-2-yl)methoxy]propanethioamide can be represented as follows: C9H17NO2S. This molecular formula indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms, arranged in a specific configuration that contributes to its biological activity. The thioamide group (–CSNH2) is known for its ability to form hydrogen bonds and interact with various biological targets, while the oxolanyl methoxy substituent (–OCH2C4H7O) adds structural complexity and potential for enhanced solubility and stability.

In recent years, 3-[(oxolan-2-yl)methoxy]propanethioamide has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has been its anti-inflammatory effects. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-[(oxolan-2-yl)methoxy]propanethioamide has also demonstrated potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibits significant activity against several viral strains, including influenza A and B viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. These findings suggest that 3-[(oxolan-2-yl)methoxy]propanethioamide could be developed into a broad-spectrum antiviral drug with applications in treating viral infections.

In addition to its anti-inflammatory and antiviral properties, 3-[(oxolan-2-yl)methoxy]propanethioamide has shown promise in neurodegenerative disease research. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The researchers found that it effectively scavenges reactive oxygen species (ROS) and upregulates antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-[(oxolan-2-yl)methoxy]propanethioamide could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-[(oxolan-2-yl)methoxy]propanethioamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, 3-[(oxolan-2-yl)methoxy]propanethioamide (CAS No. 1016758-77-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and neurodegenerative disorders. Ongoing research continues to explore its full potential, paving the way for future clinical trials and potential commercialization.

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